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Compound of Interest

Compound Name: Broussonin C

Cat. No.: B048655 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Broussonin C is a natural phenolic compound isolated from plants such as Broussonetia

papyrifera[1]. It is recognized as a competitive inhibitor of tyrosinase, impacting both

monophenolase and diphenolase activity[1][2][3]. Due to its biological activities, Broussonin C
is a compound of interest in various research fields. Proper preparation of stock solutions is

crucial for accurate and reproducible experimental results. This document provides a detailed

protocol for preparing a stock solution of Broussonin C using dimethyl sulfoxide (DMSO) as

the solvent.

Physicochemical Data and Solubility
Summarized below are the key quantitative data for Broussonin C.
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Property Value Reference

Molecular Formula C₂₀H₂₄O₃ [1][2][4][5]

Molecular Weight 312.4 g/mol [2][4][5][6]

Appearance Powder [3][6]

Solubility
Soluble in DMSO, Acetone,

Chloroform, etc.
[1][3]

Purity Typically ≥98% [1]

Storage (Powder) -20°C for up to 3 years [6]

Storage (Solution)
-80°C for up to 1 year or -20°C

for 2 weeks
[1][6]

Experimental Protocol: Preparation of a 10 mM
Broussonin C Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Broussonin C in DMSO.

3.1. Materials

Broussonin C powder (purity ≥98%)

Anhydrous/molecular sieve-dried dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Calculations
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To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (mL)

Molecular Weight (MW) of Broussonin C: 312.4 g/mol

Desired Concentration: 10 mM

Desired Volume: 1 mL (as an example)

Calculation: Mass (mg) = 10 mmol/L * 312.4 g/mol * 0.001 L Mass (mg) = 3.124 mg

Therefore, 3.124 mg of Broussonin C is needed to prepare 1 mL of a 10 mM stock solution.

3.3. Procedure

Acclimatization: Before opening, allow the vial of Broussonin C powder to equilibrate to

room temperature for at least one hour to prevent condensation[1].

Weighing: Carefully weigh out the calculated amount of Broussonin C powder (e.g., 3.124

mg) using an analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the desired volume of DMSO (e.g., 1 mL) to the tube containing the

Broussonin C powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Visually inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into smaller,

single-use aliquots in sterile microcentrifuge tubes.

Storage: Store the aliquots in tightly sealed vials at -20°C for short-term use (up to two

weeks) or at -80°C for long-term storage (up to one year)[1][6].

Workflow Diagram
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The following diagram illustrates the key steps in the preparation of the Broussonin C stock

solution.
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Caption: Workflow for preparing Broussonin C stock solution in DMSO.

Safety and Handling
Always handle Broussonin C and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin[7].

Exercise caution to avoid direct contact.

Refer to the Safety Data Sheet (SDS) for both Broussonin C and DMSO for comprehensive

safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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